Cas no 1824802-79-0 (3-[2-(Propan-2-yl)phenyl]prop-2-enal)

• Product Name: 3-[2-(Propan-2-yl)phenyl]prop-2-enal
• CAS No: 1824802-79-0
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 6249139
• PubChem ID: 21327945
• Update Time: 2025-07-28

3-[2-(Propan-2-yl)phenyl]prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-[2-(propan-2-yl)phenyl]prop-2-enal
• 1824802-79-0
• SCHEMBL2935400
• EN300-1831330
• SCHEMBL2935399
• 3-[2-(Propan-2-yl)phenyl]prop-2-enal

• Inchi： 1S/C12H14O/c1-10(2)12-8-4-3-6-11(12)7-5-9-13/h3-10H,1-2H3/b7-5+
• InChI Key： MPOGHHLBOLOBEU-FNORWQNLSA-N
• SMILES： O=C/C=C/C1C=CC=CC=1C(C)C

Computed Properties

• Exact Mass: 174.104465066g/mol
• Monoisotopic Mass: 174.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes Cinnamaldehydes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes

Additional information on 3-[2-(Propan-2-yl)phenyl]prop-2-enal

Recent Advances in the Study of 3-[2-(Propan-2-yl)phenyl]prop-2-enal (CAS: 1824802-79-0) in Chemical Biology and Pharmaceutical Research

The compound 3-[2-(Propan-2-yl)phenyl]prop-2-enal (CAS: 1824802-79-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 3-[2-(Propan-2-yl)phenyl]prop-2-enal as a key intermediate in the synthesis of bioactive molecules. Its α,β-unsaturated aldehyde moiety makes it a versatile building block for the construction of more complex structures, particularly in the development of small-molecule inhibitors targeting various enzymes and receptors. Researchers have successfully utilized this compound in the synthesis of novel anti-inflammatory and anticancer agents, demonstrating its broad utility in medicinal chemistry.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers investigated the compound's ability to modulate specific signaling pathways involved in inflammation. The results indicated that derivatives of 3-[2-(Propan-2-yl)phenyl]prop-2-enal exhibited potent inhibitory effects on NF-κB activation, suggesting its potential as a lead compound for developing new anti-inflammatory drugs. The study also provided insights into the structure-activity relationship (SAR) of these derivatives, which could guide future optimization efforts.

Another significant development involves the use of 3-[2-(Propan-2-yl)phenyl]prop-2-enal in the design of covalent inhibitors. Its reactive aldehyde group allows for the formation of stable covalent bonds with target proteins, offering a unique mechanism of action. Recent research has demonstrated the compound's efficacy in inhibiting specific kinases implicated in cancer progression, with promising results in preclinical models. These findings underscore the potential of this compound as a valuable tool in targeted cancer therapy.

From a synthetic chemistry perspective, advancements have been made in the efficient production of 3-[2-(Propan-2-yl)phenyl]prop-2-enal. Novel catalytic methods have been developed to improve yield and selectivity, addressing previous challenges in its large-scale synthesis. These methodological improvements are crucial for facilitating further research and potential commercialization of derivatives based on this scaffold.

Looking ahead, researchers are exploring the application of 3-[2-(Propan-2-yl)phenyl]prop-2-enal in drug delivery systems and prodrug design. Its chemical properties make it an attractive candidate for conjugation with various drug molecules, potentially enhancing their pharmacokinetic profiles. Additionally, computational studies are being conducted to predict new biological targets for this compound and its derivatives, which could expand its therapeutic applications.

In conclusion, 3-[2-(Propan-2-yl)phenyl]prop-2-enal (CAS: 1824802-79-0) represents a promising chemical entity with diverse applications in pharmaceutical research. The recent studies discussed in this briefing highlight its potential as a versatile building block for drug discovery and its direct biological activities. As research continues to uncover new aspects of this compound's pharmacology and chemistry, it is expected to play an increasingly important role in the development of novel therapeutic agents.